![molecular formula C6H12FNO B2416711 3-Amino-3-(2-fluoroethyl)cyclobutan-1-ol CAS No. 2228663-50-9](/img/structure/B2416711.png)
3-Amino-3-(2-fluoroethyl)cyclobutan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-Amino-3-(2-fluoroethyl)cyclobutan-1-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a cyclobutane derivative that contains an amino and fluoroethyl group. This compound has been studied extensively for its unique properties and potential applications in different areas such as pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
PET Tracer for Tumor Delineation
Fluorine-18 labeled 1-amino-3-fluorocyclobutane-1-carboxylic acid (FACBC) is synthesized as a tumor-avid amino acid for positron emission tomography (PET) imaging. This tracer has demonstrated potential in the delineation of tumors, particularly in oncology (Shoup & Goodman, 1999).
Evaluation in Brain Tumors
Synthesis of analogues like syn- and anti-1-amino-3-[18F]fluoromethyl-cyclobutane-1-carboxylic acid (FMACBC) has been studied for evaluating brain tumors in rodent models. These studies explored the impact of different substitutions on the uptake of these amino acids in brain tumors, showing that certain configurations might be suitable for imaging brain tumors (Martarello et al., 2002).
Clinical Trial in Metastatic Prostate Cancer
A phase IIa clinical trial using trans-1-amino-3-18F-fluoro-cyclobutane carboxylic acid (anti-18F-FACBC) in patients with metastatic prostate cancer was conducted. The study highlighted the tracer’s safety and its potential to delineate primary prostate lesions and metastatic lesions, indicating its potential application in the diagnosis and monitoring of prostate cancer (Inoue et al., 2014).
Noninvasive Imaging of Pulmonary Lesions
Research on anti-1-amino-3-[18F]fluorocyclobutane-1-carboxylic acid (anti-3-[18F]FACBC) for the noninvasive imaging of pulmonary lesions demonstrates its utility in differentiating malignant from inflammatory lesions. This study suggests a broader application of the tracer in the imaging of lung carcinomas (Amzat et al., 2013).
properties
IUPAC Name |
3-amino-3-(2-fluoroethyl)cyclobutan-1-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12FNO/c7-2-1-6(8)3-5(9)4-6/h5,9H,1-4,8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZYBGMNGKNMNMQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1(CCF)N)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12FNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.